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Compound of Interest

Compound Name: 2-Cyclohexylidenecyclohexanone

Cat. No.: B092620

An In-depth Technical Guide to 2-
Cyclohexylidenecyclohexanone

This technical guide provides a comprehensive overview of 2-
Cyclohexylidenecyclohexanone, a significant organic compound with applications in
chemical synthesis. It is intended for researchers, scientists, and professionals in the field of
drug development and organic chemistry.

CAS Number: 1011-12-7[1][2][3][4]

Chemical Structure and Properties

2-Cyclohexylidenecyclohexanone is an a,3-unsaturated ketone with a molecular formula of
C12H180.[1][3] Its structure consists of a cyclohexylidene group attached to a cyclohexanone
ring.[1] This compound is typically a colorless to pale yellow liquid or a white to off-white solid

with a distinct odor.[1][2] It is soluble in organic solvents like chloroform and methanol, but has
limited solubility in water.[1][2]

The presence of the a,-unsaturated ketone functional group makes it reactive towards
nucleophilic addition.[1] The steric hindrance provided by the two cyclohexyl groups influences
its chemical behavior and stability.[1]

Physicochemical Properties
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A summary of the key quantitative data for 2-Cyclohexylidenecyclohexanone is presented in
the table below.

Property Value
Molecular Formula C12H180[1]12][3114]
Molecular Weight 178.27 g/mol [2][3]
Melting Point 57 °C[2]
N ) 270.52°C to 295°C at 760 mmHg (estimates)[2]
Boiling Point
[4]
) Approximately 0.9249 to 1.034 g/cm3
Density ]
(estimates)[2][4]
Flash Point 122.4 °C (estimate)[4]
logP (Octanol/Water Partition Coefficient) 1.910 (estimate)[2]
Vapor Pressure 0.00156 mmHg at 25°C (estimate)[4]
Refractive Index 1.4877 to 1.528 (estimates)[2][4]

Synthesis and Experimental Protocols

The primary method for synthesizing 2-Cyclohexylidenecyclohexanone is through the self-
condensation of cyclohexanone.[5] This reaction is typically catalyzed by an alkali.[5]

Experimental Protocol: Alkali-Catalyzed Self-
Condensation of Cyclohexanone

This protocol describes a general procedure for the synthesis of 2-
Cyclohexylidenecyclohexanone from cyclohexanone.

Materials:
e Cyclohexanone

o Alkali catalyst (e.g., sodium hydroxide, potassium hydroxide)
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Anhydrous ether or other suitable organic solvent

Drying agent (e.g., magnesium sulfate)

Aqueous acid solution (e.g., 10% sulfuric acid) for neutralization

Saturated aqueous sodium bicarbonate solution

Equipment:

e Three-necked flask

e Reflux condenser

e Mechanical stirrer

e Dropping funnel

e Heating mantle

e Separatory funnel

« Distillation apparatus (e.g., Vigreux column or spinning-band column for purification)
Procedure:

e In a dry three-necked flask equipped with a reflux condenser, mechanical stirrer, and
dropping funnel, place the alkali catalyst and a suitable anhydrous organic solvent.

e Add a solution of cyclohexanone in the same solvent dropwise to the flask with stirring. The
rate of addition should be controlled to maintain a gentle reflux.

» After the addition is complete, continue to heat the reaction mixture under reflux for an
additional period to ensure the completion of the condensation reaction.

e Cool the reaction mixture to room temperature.

o Carefully neutralize the mixture by the dropwise addition of an aqueous acid solution.
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o Transfer the mixture to a separatory funnel and separate the organic layer.
o Extract the aqueous layer with additional portions of the organic solvent.

o Combine the organic extracts and wash them successively with water and a saturated
aqueous sodium bicarbonate solution.

e Dry the organic layer over an anhydrous drying agent like magnesium sulfate.
» Remove the solvent by distillation.

 Purify the resulting crude product by vacuum distillation to obtain 2-
Cyclohexylidenecyclohexanone.

Applications in Research and Industry

2-Cyclohexylidenecyclohexanone serves as a valuable intermediate in organic synthesis.[1]
[5] Its derivatives have potential applications in polymer chemistry.[5] It is also noted as a
possible impurity in the production of the fungicide Picoxystrobin.[2] Furthermore, it is used in
the synthesis of other complex organic molecules, which may have applications in the
pharmaceutical and agrochemical industries.[5]

Signaling Pathways and Logical Relationships

The synthesis of 2-Cyclohexylidenecyclohexanone from cyclohexanone can be visualized as
a two-step process involving an initial aldol condensation followed by dehydration.

Reactants Intermediate Product

Aldol Condensation Dehydration
(Base Catalyst) 2-(1-Hydroxycyclohexyl)cyclohexanone (:H20)

Cyclohexanone 2-Cyclohexylidenecyclohexanone

Click to download full resolution via product page

Caption: Synthesis pathway of 2-Cyclohexylidenecyclohexanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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